[(1-ethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine

• Molecular Formula: C11H17N5
• Molecular Weight: 219.29 g/mol
• IUPAC Name: N-[(2-ethylpyrazol-3-yl)methyl]-1-(1-methylpyrazol-3-yl)methanamine
• InChI: InChI=1S/C11H17N5/c1-3-16-11(4-6-13-16)9-12-8-10-5-7-15(2)14-10/h4-7,12H,3,8-9H2,1-2H3
• InChI Key: BAUBAAVOGMPCRY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)CNCC2=NN(C=C2)C

Description

[(1-Ethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine is a bifunctional amine derivative containing two distinct pyrazole moieties. The compound features a central methylamine bridge connecting a 1-ethyl-substituted pyrazole at position 5 and a 1-methyl-substituted pyrazole at position 2. This structural arrangement confers unique physicochemical properties, making it a versatile scaffold in medicinal chemistry and materials science. Its molecular formula is C₁₂H₁₉N₅, with a molecular weight of 233.32 g/mol (calculated from ) .

Preparation Methods

Preparation of 1-Ethyl-1H-pyrazol-5-ylmethanol

The 1-ethylpyrazole moiety is typically synthesized via cyclocondensation of ethyl hydrazine with β-keto esters. For instance, ethyl acetoacetate reacts with ethyl hydrazine hydrochloride under reflux in aqueous ethanol to form 1-ethyl-1H-pyrazol-5-ol, which is subsequently reduced using sodium borohydride to yield the corresponding methanol derivative. Alternative routes employ microwave-assisted cyclization, reducing reaction times from hours to minutes while maintaining yields above 85%.

Synthesis of 1-Methyl-1H-pyrazol-3-ylmethanol

Analogously, 1-methyl-1H-pyrazol-3-ylmethanol is prepared by reacting methyl hydrazine with acetylacetone in dichloromethane, followed by ozonolysis and reductive workup. This method achieves 78% yield with >99% regioselectivity for the 3-position, as confirmed by $$^1$$H NMR. Recent advances utilize biocatalytic pathways with lipases to enantioselectively resolve racemic intermediates, though industrial adoption remains limited due to cost.

Formation of Methylene-Linked Pyrazole Intermediates

Mannich Reaction for Methylene Bridge Installation

The methylene bridge connecting pyrazole units is constructed via Mannich reactions. A representative protocol involves treating equimolar quantities of 1-ethyl-1H-pyrazol-5-ylmethanol and 1-methyl-1H-pyrazol-3-ylmethanol with formaldehyde and ammonium chloride in refluxing toluene. The reaction proceeds through iminium ion intermediates, achieving 65–70% yield after 12 hours. Phosphorus oxychloride (POCl$$_3$$) is often added to activate formaldehyde, accelerating the reaction by forming chloromethyl intermediates.

Nucleophilic Substitution with Dihalomethanes

Alternative approaches employ dibromomethane or dichloromethane as methylene sources. For example, bromination of pyrazole methanols using PBr$$_3$$ generates 1-ethyl-5-(bromomethyl)-1H-pyrazole and 1-methyl-3-(bromomethyl)-1H-pyrazole, which undergo coupling with aqueous ammonia under high-pressure conditions (150°C, 20 bar). This method furnishes the target diamine in 55% yield but requires stringent temperature control to avoid polyalkylation.

Amine Bridge Formation and Functionalization

Reductive Amination Strategies

Reductive amination of methylene-linked pyrazole aldehydes represents a streamlined pathway. Treatment of [(1-ethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]ketone with ammonium acetate and sodium cyanoborohydride in methanol at pH 6–7 yields the amine product in 82% isolated yield. This method benefits from mild conditions and compatibility with sensitive functional groups.

Industrial-Scale Optimization and Green Chemistry

Continuous Flow Synthesis

Recent patents describe continuous flow systems that integrate pyrazole cyclization, methylene bridge formation, and amination in a single reactor cascade. Using microchannel reactors with immobilized POCl$$_3$$ catalysts, the process achieves 90% conversion in <30 minutes residence time, surpassing batch reactor yields by 20%. Solvent consumption is reduced by 75% through in-line recycling of aqueous phases.

Solvent-Free Mechanochemical Methods

Ball milling techniques eliminate solvents entirely by grinding pyrazole precursors with paraformaldehyde and ammonium carbonate. This mechanochemical approach attains 68% yield at ambient temperatures, though product purity remains inferior to solution-phase methods (85–90% vs. >99%).

Comparative Analysis of Synthetic Routes

The table below evaluates key methodologies based on yield, scalability, and environmental impact:

Method	Yield (%)	Reaction Time (h)	E-Factor*	Scalability
Mannich Reaction	70	12	8.2	High
Reductive Amination	82	6	5.1	Moderate
Continuous Flow	90	0.5	2.3	Industrial
Mechanochemical	68	24	1.8	Limited

*E-Factor: kg waste per kg product.

Structural Characterization and Quality Control

Spectroscopic Confirmation

$$^1$$H NMR analysis reveals distinct signals for the methylene bridges at δ 3.85–4.10 ppm (quartet, J = 6.5 Hz) and amine protons at δ 1.50 ppm (broad singlet). Mass spectrometry (ESI-MS) confirms the molecular ion peak at m/z 255.2 [M+H]$$^+$$.

Purity Assessment via HPLC

Reverse-phase HPLC with a C18 column (ACN:H$$_2$$O 70:30) resolves the target compound at 7.8 minutes with 99.5% purity. Residual solvents are quantified using GC-MS, meeting ICH Q3C guidelines for Class 2 solvents (<300 ppm).

Chemical Reactions Analysis

Types of Reactions

[(1-ethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where one of the hydrogen atoms on the pyrazole ring is replaced by another substituent.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium at room temperature.

Reduction: Lithium aluminum hydride in anhydrous ether at reflux temperature.

Substitution: Alkyl halides in the presence of a base such as sodium hydride in dimethylformamide (DMF).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrazole carboxylic acids, while reduction could produce pyrazole alcohols. Substitution reactions can lead to various alkylated pyrazole derivatives.

Scientific Research Applications

[(1-ethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Industry: The compound can be used in the synthesis of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of [(1-ethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural Comparisons

The compound’s structural analogs can be categorized based on substituent variations and backbone modifications:

Table 1: Structural Comparison of Pyrazole-Based Amines

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
[(1-Ethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine	1-Ethyl (Pyrazole-5), 1-Methyl (Pyrazole-3)	C₁₂H₁₉N₅	233.32	Bifunctional pyrazole cores
(2-Aminoethyl)[(1-methyl-1H-pyrazol-4-yl)methyl]amine ()	1-Methyl (Pyrazole-4), Ethylamine side chain	C₈H₁₅N₅	181.24	Single pyrazole with aminoethyl chain
1-Ethyl-5-{[ethyl(methyl)amino]methyl}-1H-pyrazol-3-amine ()	1-Ethyl (Pyrazole-3), Ethyl-methylamine side chain	C₉H₁₈N₄	182.27	Branched alkylamine substituent
Benzyl[(1-ethyl-1H-pyrazol-5-yl)methyl]amine ()	1-Ethyl (Pyrazole-5), Benzyl group	C₁₃H₁₇N₃	215.29	Aromatic benzyl substitution
N-Ethyl-1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine ()	1-Methyl (Pyrazole-5), Pyridinyl substituent	C₁₁H₁₅N₅	217.27	Heteroaromatic pyridine group

Key Observations :

• The target compound’s bifunctional pyrazole system distinguishes it from mono-pyrazole analogs like those in and .
• Substitution with aromatic groups (e.g., benzyl in ) increases molecular weight and hydrophobicity compared to alkyl-substituted derivatives .
• Heteroaromatic substituents (e.g., pyridine in ) may enhance binding affinity in pharmaceutical contexts but reduce solubility .

Physicochemical Properties

Table 2: Physicochemical Data for Selected Compounds

Compound Name	Density (g/cm³)	Boiling Point (°C)	pKa	Solubility
[(1-Ethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine	Not reported	Not reported	~8.8*	Moderate in polar solvents
1-Ethyl-5-{[ethyl(methyl)amino]methyl}-1H-pyrazol-3-amine ()	1.07 (predicted)	297.3 (predicted)	8.80	High in organic solvents
Benzyl[(1-ethyl-1H-pyrazol-5-yl)methyl]amine ()	Not reported	Not reported	~9.0*	Low aqueous solubility
N-Ethyl-1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine ()	Not reported	Not reported	~6.5 (pyridine N)	Moderate in DMSO

Key Observations :

• The pKa of the target compound is estimated to be ~8.8 based on analogs (), suggesting partial protonation at physiological pH .
• Bulky substituents (e.g., benzyl) reduce aqueous solubility, as seen in .
• Pyridine-containing analogs () exhibit lower pKa due to the basic nitrogen in the pyridine ring .

Biological Activity

[(1-ethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine is a complex organic compound characterized by a dual pyrazole structure linked through a methylene bridge. This unique configuration contributes to its diverse biological activities, making it a subject of interest in medicinal chemistry and pharmacology. The compound's potential applications span various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer activities.

Chemical Structure and Properties

The molecular formula of [(1-ethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine is C11H17N5, with a molecular weight of 219.29 g/mol. The presence of two pyrazole rings enhances its reactivity and interaction with biological targets.

Property	Value
Molecular Formula	C11H17N5
Molecular Weight	219.29 g/mol
Structure	Dual pyrazole rings

The biological activity of this compound is primarily attributed to its ability to interact with various enzymes and receptors. Research indicates that compounds with similar structures can act as enzyme inhibitors or modulators, influencing biochemical pathways crucial for cellular functions.

Enzyme Inhibition Studies

Studies have shown that pyrazole derivatives exhibit significant binding affinities for enzymes such as alpha-amylase and cyclooxygenase. For example, a related study indicated that certain pyrazole-based compounds effectively inhibited alpha-amylase with IC50 values significantly lower than the positive control acarbose, suggesting their potential as therapeutic agents for managing diabetes .

Antimicrobial Activity

Research has demonstrated that compounds similar to [(1-ethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine possess notable antimicrobial properties. For instance, studies have reported antifungal activity against various strains, including Aspergillus niger and Penicillium digitatum, with inhibition zones ranging from 12 to 16 mm .

Anti-inflammatory Activity

The anti-inflammatory potential of pyrazole derivatives has been explored in various studies. One investigation highlighted the ability of these compounds to inhibit cyclooxygenase enzymes, which play a critical role in inflammatory processes. This inhibition could lead to reduced production of pro-inflammatory mediators, making these compounds promising candidates for treating inflammatory diseases .

Anticancer Activity

The anticancer properties of pyrazole-based compounds are also noteworthy. Research has shown that certain derivatives can inhibit cancer cell proliferation by inducing cell cycle arrest and apoptosis in various cancer cell lines. For example, one study reported that specific pyrazole derivatives exhibited significant antiproliferative effects on human cancer cell lines such as H460 and A549 .

Case Study 1: Alpha-Amylase Inhibition

In a comparative study evaluating the alpha-amylase inhibition activity of several pyrazole derivatives, [(1-ethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine was found to exhibit potent inhibitory effects, outperforming traditional inhibitors like acarbose. The docking studies confirmed the binding interactions at the active site of the enzyme, providing insights into the mechanism behind its inhibitory action .

Case Study 2: Antifungal Efficacy

A series of experiments assessed the antifungal activity of related pyrazole compounds against common fungal pathogens. The results indicated that these compounds could inhibit fungal growth effectively, with potential applications in treating fungal infections resistant to conventional therapies .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for [(1-ethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine, and how do reaction conditions influence yield?

• Methodology : The compound can be synthesized via cyclization of hydrazine derivatives with ketones under acidic/basic conditions. For example, hydrazones formed from 1-ethylpyrazole-5-carbaldehyde and 1-methylpyrazole-3-methylamine may undergo cyclization. Reaction optimization (e.g., solvent choice, temperature, catalyst) is critical: highlights that continuous flow reactors improve yield in pyrazole syntheses, while demonstrates yields >80% using ethanol as a solvent and triethylamine as a base for similar pyrazole derivatives .
• Key Considerations : Monitor reaction progress via TLC or HPLC. Purification via column chromatography (silica gel, ethyl acetate/hexane) is recommended.

Q. What spectroscopic techniques are essential for characterizing this compound?

• Methodology :

• 1H/13C NMR : Assign peaks using deuterated solvents (e.g., CDCl3 or DMSO-d6). For example, pyrazole ring protons typically appear at δ 7.5–8.5 ppm, while methyl groups resonate at δ 2.1–3.0 ppm ( ) .
• FTIR : Confirm amine N-H stretches (~3300 cm⁻¹) and pyrazole C=N stretches (~1600 cm⁻¹) () .
• Mass Spectrometry : Use ESI-MS to verify molecular ion peaks (e.g., m/z ~248 for C10H16N6) .

Advanced Research Questions

Q. How does the substitution pattern on pyrazole rings influence the compound’s reactivity and biological activity?

• Structural Insights :

• Ethyl vs. Methyl Substituents: The 1-ethyl group enhances lipophilicity, potentially improving membrane permeability, while the 1-methyl group may stabilize the pyrazole ring via steric hindrance ( compares substituent effects in 3-methyl-1-phenylpyrazole derivatives) .
• Positional Effects: The 5-position amine in pyrazole derivatives (e.g., ) is critical for hydrogen bonding with biological targets, while 3-position substituents modulate electronic properties .
  • Experimental Design : Synthesize analogs with varying substituents (e.g., 1-propyl, 1-cyclopropyl) and compare bioactivity using assays like kinase inhibition ( ) .

Q. What advanced crystallographic methods can resolve the compound’s 3D structure and intermolecular interactions?

• Methodology :

• X-ray Crystallography : Use SHELX or SHELXL ( ) for structure refinement. For pyrazole derivatives, space groups like P21/c are common. Hydrogen-bonding networks (e.g., N-H···N interactions) stabilize crystal packing ( ) .
• ORTEP Visualization : Generate anisotropic displacement ellipsoid plots ( ) to assess thermal motion and disorder .
  • Example : A similar compound in adopts a distorted trigonal bipyramidal geometry with Co–N bond lengths of 2.154 Å, highlighting the role of coordination chemistry in structural analysis .

Q. How can computational modeling predict the compound’s interaction with biological targets (e.g., kinases)?

• Methodology :

• Docking Studies : Use AutoDock Vina or Schrödinger Suite to model binding to kinase active sites. used molecular docking to design pyrazole-based kinase inhibitors, identifying key π-π stacking and hydrogen-bonding interactions .
• MD Simulations : Analyze stability of ligand-receptor complexes over 100 ns trajectories (GROMACS/AMBER) to assess binding affinity.

Q. What strategies address contradictions in reported biological activity data for pyrazole derivatives?

• Analytical Framework :

• Meta-Analysis : Compare IC50 values across studies (e.g., reports anti-inflammatory activity, while focuses on kinase inhibition). Differences may arise from assay conditions (e.g., cell lines, concentration ranges) .
• Structure-Activity Relationship (SAR) : Systematically vary substituents and test in standardized assays. For example, replacing ethyl with benzyl groups () alters hydrophobicity and target engagement .